Lqh alpha IT (Recombinant)

• Product Name: Lqh alpha IT (Recombinant)
• Molecular Formula: C34H48N2O9
• Molecular Weight: 7,380.4 Da
• Description: It is a scorpion alpha-insect toxin, which prolongs the evoked action potential by an inhibition of sodium current inactivation in insects and mammals. Lqh alpha- IT serves as a marker for receptor site-3 on insect and mammalian sodium channels. 66-amino acid polypeptide with 4 disulfide bridges produced in E.coli (1,2),originally from Leiurus quinquestriatus hebraeus scorpion venom Lqh alpha- IT is highly toxic to insects. It also has a strong toxicity to mice by subcutaneous injection (but very weak by intraventricular route). Lqh alpha- IT causes an extreme prolongation of the action potential in both cockroach giant axon and rat skeletal muscle preparations as a result of the slowing and incomplete inactivation of the sodium currents. Lqh alpha- IT is very active on insect and skeletal muscle sodium channels expressed in Xenopus oocytes but is very weak on rat brain IIa channels.
• Purity: min. 96% (capillary electrophorensis)
• Reference: - Tugarinov et al., (1997) Biochemistry 36,2414-2424. 2.; ; - Zilberberg et al., (1997) J. Biol. Chem. 272, 14810-14818.; ; - Eitan et al., Biochemistry (1990). 29:5941-5947; ; - Gordon et al., J. Biol. Chem. (1996) 271:8034-8045; ; - Karbat et al., (2004) J, Biol. Chem. 279, 31679-31686.; ; - Gilles et al., (2000) Eur. J. Neurosci. 12, 2823-2832
• Last Modified: Aug 20 2021